Cas no 176433-43-5 (6-chloro-5-methyl-pyridine-3-carbaldehyde)

• Product Name: 6-chloro-5-methyl-pyridine-3-carbaldehyde
• CAS No: 176433-43-5
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD11520655
• CID: 98339
• PubChem ID: 19710681
• Update Time: 2025-11-01

6-chloro-5-methyl-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methylnicotinaldehyde
• 2-Chloro-5-formyl-3-methylpyridine
• 3-Pyridinecarboxaldehyde,6-chloro-5-methyl-
• 6-CHLORO-5-METHYLPYRIDINE-3-CARBALDEHYDE
• 6-Chloro-5-Methylpyridine-3-carboxaldehyde
• 6-chloro-5-methyl-3-pyridinecarboxaldehyde
• 6-Chloro-5-methylpyridine-3-carboxaldehyde, 2-Chloro-5-formyl-3-methylpyridine
• 6-chloro-5-methyl-pyridine-3-carbaldehyde
• J-518595
• CS-W000612
• EN300-107717
• SY067101
• BHA43343
• ED-0221
• MFCD11520655
• A852140
• 176433-43-5
• 6-chloro-5-methyl-3-pyridinecarbaldehyde
• SCHEMBL248753
• FT-0740806
• UGZVEYLUBVYKAD-UHFFFAOYSA-N
• BCP08525
• 6-chloro-3-formyl-5-methyl-pyridine
• 3-Pyridinecarboxaldehyde, 6-chloro-5-methyl-
• DTXSID30599391
• AKOS005072450
• J-011192
• AB64236
• DA-19278

• MDL： MFCD11520655
• Inchi： 1S/C7H6ClNO/c1-5-2-6(4-10)3-9-7(5)8/h2-4H,1H3
• InChI Key： UGZVEYLUBVYKAD-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 155.01400
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Melting Point: 51-53°
• PSA: 29.96000
• LogP: 1.85590

6-chloro-5-methyl-pyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-chloro-5-methyl-pyridine-3-carbaldehyde

6-Chloro-5-methyl-pyridine-3-carbaldehyde (CAS No. 176433-43-5): A Comprehensive Overview

6-Chloro-5-methyl-pyridine-3-carbaldehyde (CAS No. 176433-43-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The molecular formula of 6-chloro-5-methyl-pyridine-3-carbaldehyde is C₈H₇ClNO, and its molecular weight is approximately 160.59 g/mol. The compound features a pyridine ring with a chloro substituent at the 6-position and a methyl group at the 5-position, along with an aldehyde functional group at the 3-position. This specific arrangement of functional groups imparts unique chemical reactivity and biological activity to the molecule.

In recent years, 6-chloro-5-methyl-pyridine-3-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of derivatives from 6-chloro-5-methyl-pyridine-3-carbaldehyde, which exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2.

Beyond antiviral applications, 6-chloro-5-methyl-pyridine-3-carbaldehyde has also shown promise in the development of anti-inflammatory drugs. Research conducted by a team at the University of California (2020) demonstrated that certain derivatives of this compound possess significant anti-inflammatory properties, making them potential candidates for treating inflammatory diseases such as arthritis and colitis.

The synthetic versatility of 6-chloro-5-methyl-pyridine-3-carbaldehyde is another key factor contributing to its widespread use in chemical synthesis. The aldehyde group can undergo various reactions, including condensation, reduction, and oxidation, to form a wide array of functionalized products. For example, a study published in Tetrahedron Letters (2019) described an efficient method for converting 6-chloro-5-methyl-pyridine-3-carbaldehyde into corresponding imines and hydrazones, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals.

In addition to its pharmaceutical applications, 6-chloro-5-methyl-pyridine-3-carbaldehyde has found utility in materials science. Its ability to form coordination complexes with metal ions has led to its use in the development of luminescent materials and catalysts. A recent study published in the Inorganic Chemistry Frontiers (2022) reported the synthesis of luminescent coordination polymers using 6-chloro-5-methyl-pyridine-3-carbaldehyde-based ligands, which exhibited excellent photoluminescence properties and potential applications in optoelectronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 6-chloro-5-methyl-pyridine-3-carbaldehyde can be synthesized using environmentally friendly methods, such as green solvents and catalytic processes. For example, a research group at the University of Manchester (2021) developed a sustainable route for the production of this compound using water as a solvent and a heterogeneous catalyst, significantly reducing waste generation and energy consumption.

In conclusion, 6-chloro-5-methyl-pyridine-3-carbaldehyde (CAS No. 176433-43-5) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical reactivity make it an essential building block for developing novel bioactive molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.